Cas no 2229271-31-0 (5-cyclopentyl-2-hydroxypentanoic acid)

• Product Name: 5-cyclopentyl-2-hydroxypentanoic acid
• CAS No: 2229271-31-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6496442
• PubChem ID: 165655930
• Update Time: 2025-05-22

5-cyclopentyl-2-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-2-hydroxypentanoic acid
• EN300-1819632
• 2229271-31-0

• Inchi： 1S/C10H18O3/c11-9(10(12)13)7-3-6-8-4-1-2-5-8/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： KKXVJYOWZVUBCL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCC1CCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-cyclopentyl-2-hydroxypentanoic acid

5-Cyclopentyl-2-Hydroxypentanoic Acid (CAS No. 2229271-31-0)

5-Cyclopentyl-2-hydroxypentanoic acid, also known by its CAS registry number CAS No. 2229271-31-0, is a unique organic compound that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopentyl group attached to a pentanoic acid backbone, with a hydroxyl group positioned at the second carbon atom. The structure of this molecule makes it a versatile compound with potential applications in drug design, as well as in the synthesis of advanced materials.

The synthesis of 5-cyclopentyl-2-hydroxypentanoic acid involves a multi-step process that typically begins with the preparation of the cyclopentyl moiety. This is often achieved through the catalytic hydrogenation of cyclopentene or other related precursors. The subsequent steps involve the introduction of the hydroxyl group and the carboxylic acid functionality, which are critical for the compound's reactivity and biological activity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising areas of research involving 5-cyclopentyl-2-hydroxypentanoic acid is its application in drug development. The compound's unique structure allows it to serve as a building block for various bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 5-cyclopentyl-2-hydroxypentanoic acid has also been explored for its role in material science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The biological activity of 5-cyclopentyl-2-hydroxypentanoic acid is closely tied to its structural features. The cyclopentyl group contributes to the molecule's hydrophobicity, while the hydroxyl and carboxylic acid groups provide sites for hydrogen bonding and other intermolecular interactions. These properties make the compound an ideal candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

Recent studies have also highlighted the potential of 5-cyclopentyl-2-hydroxypentanoic acid as a precursor for bio-based polymers. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced mechanical properties and biodegradability. Such materials are increasingly sought after in industries such as packaging, textiles, and biomedical devices.

In conclusion, 5-cyclopentyl-2-hydroxypentanoic acid, with its CAS registry number CAS No. 2229271-31-0, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool in drug discovery, material science, and green chemistry. As research continues to uncover new properties and applications of this compound, it is likely to play an even more significant role in advancing scientific innovation.